Cas no 2144193-45-1 (2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2144193-45-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5999694
• PubChem ID: 165845759
• Update Time: 2025-05-24

2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid
• 2144193-45-1
• EN300-1831753

• Inchi： 1S/C12H15NO2/c1-8-5-4-6-13-9(8)12(10(14)15)7-11(12,2)3/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： QINKPVZIDKXOIL-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=CC=CN=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2144193-45-1)

2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2144193-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules featuring a cyclopropane ring fused with a pyridine moiety, which contributes to its unique chemical properties and potential biological activities. The presence of the 3-methylpyridin-2-yl substituent enhances its structural complexity, making it a promising candidate for further investigation in drug discovery and development.

The cyclopropane ring in 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid is a key structural feature that imparts distinct reactivity and steric constraints. Cyclopropanes are known for their high ring strain, which can be exploited in various chemical transformations, including ring-opening reactions that may lead to the synthesis of more complex molecules. This characteristic makes the compound of interest a valuable intermediate in organic synthesis, particularly for the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine-based compounds due to their wide range of biological activities. The 3-methylpyridin-2-yl group in this molecule not only contributes to its solubility and metabolic stability but also serves as a pharmacophore that can interact with biological targets such as enzymes and receptors. Such interactions are critical for the development of drugs with specific mechanisms of action.

Current research in the field of medicinal chemistry has highlighted the potential of 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid as a scaffold for designing new therapeutic entities. Studies have demonstrated that modifications around the cyclopropane ring can lead to compounds with enhanced binding affinity and selectivity. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory diseases and cancer. The ability to fine-tune the structure while retaining the core cyclopropane-pyridine framework offers a versatile platform for drug design.

The synthesis of 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-methylpyridin-2-yl group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have facilitated the efficient preparation of complex heterocyclic compounds like this one. These techniques not only improve synthetic efficiency but also allow for greater structural diversity, enabling researchers to explore a broader spectrum of biological activities.

From a pharmacological perspective, the combination of cyclopropane and pyridine moieties in 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid suggests potential applications in treating a variety of diseases. Preliminary studies have indicated that this compound may exhibit anti-inflammatory, anti-proliferative, and anti-viral properties. The precise mechanisms by which these effects are mediated are still under investigation but are likely related to interactions with cellular signaling pathways and target proteins.

The structural features of this compound also make it an attractive candidate for computational studies aimed at predicting its biological activity. Molecular modeling techniques can help identify key interactions between 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid and biological targets, providing insights into its mode of action. Such computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds efficiently before conducting wet-lab experiments.

In conclusion, 2,2-dimethyl-1-(3-methylpyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2144193-45-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.